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Compound of Interest

Compound Name:
Guanosine-5'-triphosphate

disodium salt

Cat. No.: B15603311 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Guanosine-5'-triphosphate disodium salt (GTP disodium salt), ensuring the safety of

laboratory personnel and compliance with environmental regulations. The following procedures

are intended for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information
Guanosine-5'-triphosphate disodium salt is not classified as a hazardous substance under

the 2012 OSHA Hazard Communication Standard.[1] However, it is recommended to handle

the compound with care, adhering to good laboratory practices. Some safety data sheets

indicate that it may cause irritation upon contact with skin or eyes, and may be harmful if

ingested or inhaled.[2]

In the event of exposure, the following first-aid measures should be taken:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek medical attention if irritation persists.[1][3]

Skin Contact: Wash the affected area immediately with soap and plenty of water, removing

any contaminated clothing.[1][3]

Ingestion: Rinse the mouth with water and seek medical attention.[1][3]
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Inhalation: Move the individual to fresh air. If they feel unwell, seek medical attention.[1][3]

Quantitative Data and Hazard Summary
Parameter Information

Chemical Name Guanosine-5'-triphosphate disodium salt

Synonyms GTP disodium salt, 5'-GTP disodium salt

CAS Number 56001-37-7[1][2][3]

Molecular Formula C₁₀H₁₄N₅Na₂O₁₄P₃ · xH₂O[3]

Appearance White to off-white powder/solid[1][3][4]

Odor Odorless[1][3]

Melting Point 180 °C / 356 °F[1][3]

Solubility Soluble in water

Stability Stable under normal conditions[1][3]

Incompatible Materials Strong oxidizing agents[1][3]

Experimental Protocols
Spill Cleanup Protocol

In the event of a spill of solid Guanosine-5'-triphosphate disodium salt, follow these steps:

Ensure Safety: Evacuate non-essential personnel from the immediate area and ensure

adequate ventilation.

Wear Appropriate PPE: At a minimum, wear safety goggles, gloves, and a lab coat. For

larger spills of fine powder, respiratory protection may be necessary.

Contain the Spill: Prevent the powder from becoming airborne.

Clean the Spill: Gently sweep or vacuum the solid material.[5][6] Avoid creating dust.[3]

Place the collected material into a sealed and appropriately labeled container for chemical
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waste disposal.

Decontaminate the Area: Clean the spill area with soap and water.

Disposal Procedures
Chemical waste generators are responsible for determining if a discarded chemical is classified

as hazardous waste and must consult local, regional, and national regulations to ensure proper

classification and disposal.[3][6]

Disposal of Solid Guanosine-5'-triphosphate Disodium Salt Waste

Segregation: Separate solid GTP disodium salt waste, including contaminated items like

weigh boats and pipette tips, from other laboratory waste.

Containment: Place the solid waste into a clearly labeled, sealed, and durable waste

container.

Labeling: Label the container as "Chemical Waste" and include the full chemical name,

"Guanosine-5'-triphosphate disodium salt."

Disposal: For non-hazardous waste, some institutional guidelines may permit disposal in the

regular trash.[7] However, it is crucial to confirm this with your institution's environmental

health and safety (EHS) department.

Disposal of Liquid Guanosine-5'-triphosphate Disodium Salt Waste

Segregation: Keep liquid solutions of GTP disodium salt separate from other chemical waste

streams.

Neutralization (if necessary): Most GTP disodium salt solutions are near a neutral pH. If the

solution is acidic or basic, it should be neutralized before disposal.

Disposal Options: For small quantities of non-hazardous nucleotide solutions, disposal down

the sanitary sewer with copious amounts of water may be acceptable.[7] Do not pour large,

concentrated quantities down the drain.[7] Always consult your local and institutional

regulations before disposing of any chemical waste down the drain.
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Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Guanosine-5'-triphosphate disodium salt.
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Caption: Disposal decision workflow for Guanosine-5'-triphosphate disodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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